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Compound of Interest
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Cat. No.: B1674640

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Gaxilose test with alternative
methods for the diagnosis of hypolactasia, the condition underlying lactose intolerance. The
information presented is based on findings from a multicenter, open-label, phase [IB-II
nonrandomized trial and other comparative studies, offering objective performance data and
detailed experimental protocols to inform clinical research and diagnostic development.

Introduction to the Gaxilose Test

The Gaxilose test is a non-invasive diagnostic tool designed to assess intestinal lactase
activity. Its mechanism is based on the oral administration of 4-galactosylxylose (Gaxilose), a
synthetic disaccharide. In the presence of lactase in the small intestine, Gaxilose is hydrolyzed
into galactose and D-xylose. The subsequent absorption of D-xylose and its excretion in urine
or presence in serum is directly proportional to the lactase activity in the small intestine.[1] This
provides a quantitative measure of the body's ability to digest lactose.

Performance Comparison of Diagnostic Tests

A multicenter study evaluated the efficacy of the Gaxilose test against established methods for
diagnosing hypolactasia, with intestinal biopsy for direct lactase activity measurement serving
as the reference standard.[2] The key performance metrics from this study are summarized in
the table below.
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(CIT-13910)

Gaxilose Test

Data sourced from a multicenter, open-label, phase 11B-11l nonrandomized trial.[2][3]

Another study comparing the Gaxilose test to the shortened lactose tolerance test and clinical

parameters, using the C/T-13910 polymorphism genetic test as the reference standard,

reported a sensitivity of 82% and a specificity of 68% for the Gaxilose test.[4]

Experimental Protocols
Gaxilose Test Protocol

Patient Preparation:

» Patients should fast overnight (8-12 hours) before the test. Water is permitted.[1]

Procedure:

o Baseline Sample: The first urine of the morning is discarded to empty the bladder.[1]

o Administration: A dose of 0.45 g of Gaxilose dissolved in 100-250 mL of water is

administered orally.[1] For the serum-based test, a 2.7 g dose may be used.[2]

o Sample Collection:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://pubmed.ncbi.nlm.nih.gov/23722657/
https://www.researchgate.net/publication/236977228_Noninvasive_Diagnosis_of_Hypolactasia_With_4-Galactosylxylose_A_Multicentre_Open-Label_Phase_IIB-III_Nonrandomized_Trial
https://www.benchchem.com/product/b1674640?utm_src=pdf-body
https://www.benchchem.com/product/b1674640?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26847948/
https://www.benchchem.com/product/b1674640?utm_src=pdf-body
https://www.catlab.cat/uploads/20250115/CI139_ENG.pdf
https://www.catlab.cat/uploads/20250115/CI139_ENG.pdf
https://www.benchchem.com/product/b1674640?utm_src=pdf-body
https://www.catlab.cat/uploads/20250115/CI139_ENG.pdf
https://pubmed.ncbi.nlm.nih.gov/23722657/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Urine Test: All urine is collected for a period of 5 hours after administration.[1][5] Samples
may be collected in separate 0-4 hour and 4-5 hour fractions.[2]

o Serum Test: A serum sample is taken 90 minutes after the 2.7 g Gaxilose dose.[2]

e Analysis: The concentration of D-xylose in the collected urine or serum is quantified using an
automated assay.[1] The total amount of xylose excreted in the urine is correlated with
intestinal lactase activity.[1]

Alternative Test Protocols

Patient Preparation:
o Fast for 8-12 hours prior to the test.[6]
e Avoid smoking and vigorous exercise for at least 30 minutes before and during the test.[6]

» Certain medications, such as antibiotics, should be avoided for up to four weeks before the
test.[6][7]

Procedure:

» Baseline Sample: A baseline breath sample is collected by having the patient exhale into a
collection bag.[8]

o Lactose Challenge: The patient drinks a solution containing a standard dose of lactose
(typically 50 grams for adults).[6]

o Breath Collection: Breath samples are collected at regular intervals (e.g., every 15-30
minutes) for up to 3 hours.[9][10]

e Analysis: The concentration of hydrogen in the breath samples is measured. An increase in
hydrogen levels of more than 20 parts per million (ppm) over the baseline is considered a
positive result.[10]

Patient Preparation:

e Fast overnight (10-16 hours).[11]
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Maintain an unrestricted diet with adequate carbohydrate intake for at least three days prior
to the test.[11]

Procedure:

Fasting Blood Sample: A baseline blood sample is taken to measure fasting glucose levels.
[11]

Lactose Challenge: The patient drinks a solution containing 50g of lactose.[11]

Blood Collection: Blood samples are taken at 30, 60, 90, and 120 minutes after lactose
ingestion.[11]

Analysis: Blood glucose levels are measured in each sample. A failure of blood glucose to
rise by at least 1.0 mmol/L (18 mg/dL) from the baseline is indicative of lactase deficiency.
[11]

Procedure:

Biopsy Collection: A small tissue sample is obtained from the duodenal mucosa during an
upper gastrointestinal endoscopy.[12]

Sample Preparation: The biopsy specimen is immediately frozen and stored at -20°C or
lower until analysis.[13] The tissue is then homogenized.[13]

Enzyme Assay: The homogenate is incubated with a lactose substrate. The amount of
glucose released is quantified, typically through a colorimetric assay using glucose oxidase
reagent.[14]

Analysis: Lactase activity is expressed as units per gram of protein (U/g protein).[13]

Procedure:

Sample Collection: A whole blood sample is collected from the patient.[15]

DNA Extraction (Optional): Some methods may require DNA isolation from the blood sample,
though newer techniques can analyze whole blood directly.[15]
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e Genotyping: The DNA is analyzed for the C/T-13910 single nucleotide polymorphism (SNP)
located upstream of the lactase gene (LCT).[15][16] This is typically done using polymerase
chain reaction (PCR) based methods.[15]

e Analysis: The presence of the C/C genotype is strongly associated with lactase non-
persistence (hypolactasia) in many populations.[17]

Visualizing the Gaxilose Test Workflow and
Mechanism

To further elucidate the process, the following diagrams illustrate the experimental workflow of
the Gaxilose test and the underlying enzymatic action.

Patient Preparation Test Procedure Analysis
Overnight Fasting (8-12h) Oral Administration of Gaxilose Urine/Serum Collection Quantify D-xylose Correlate with Lactase Activity)

Click to download full resolution via product page

Caption: Experimental workflow of the Gaxilose test.
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Caption: Enzymatic action of lactase on Gaxilose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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